Cas no 824395-45-1 (Benzoic acid, 2-(4-phenyl-1H-imidazol-2-yl)-)

Benzoic acid, 2-(4-phenyl-1H-imidazol-2-yl)- structure
824395-45-1 structure
Product Name:Benzoic acid, 2-(4-phenyl-1H-imidazol-2-yl)-
CAS No:824395-45-1
MF:C16H12N2O2
MW:264.278683662415
CID:691787
PubChem ID:68464527
Update Time:2025-04-19

Benzoic acid, 2-(4-phenyl-1H-imidazol-2-yl)- Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 2-(4-phenyl-1H-imidazol-2-yl)-
    • 2-(5-phenyl-1H-imidazol-2-yl)benzoic acid
    • SCHEMBL2979081
    • DTXSID20738398
    • 2-(4-Phenyl-1H-imidazol-2-yl)benzoic acid
    • 824395-45-1
    • Inchi: 1S/C16H12N2O2/c19-16(20)13-9-5-4-8-12(13)15-17-10-14(18-15)11-6-2-1-3-7-11/h1-10H,(H,17,18)(H,19,20)
    • InChI Key: UEVIMVMFJBOOOE-UHFFFAOYSA-N
    • SMILES: OC(C1C=CC=CC=1C1=NC=C(C2C=CC=CC=2)N1)=O

Computed Properties

  • Exact Mass: 264.089877630g/mol
  • Monoisotopic Mass: 264.089877630g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.9
  • Topological Polar Surface Area: 66Ų
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